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Compound of Interest

\

N-(3-

Compound Name: ethynylphenyl)cyclohexanecarbox
amide

CAS No.: 949761-85-7

Cat. No.: B2537120

Get Quote

Executive Summary

N-(3-ethynylphenyl)cyclohexanecarboxamide is a synthetic amide featuring a lipophilic

cyclohexyl ring coupled to a 3-ethynylphenyl moiety. This molecule serves as a critical

fragment-based drug discovery (FBDD) scaffold and a bioorthogonal chemical probe. The

terminal alkyne group functions as a "click chemistry" handle, enabling conjugation to azides
via Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC), while the
cyclohexanecarboxamide core provides a non-aromatic, hydrophobic structural motif often

used to probe allosteric pockets in kinase inhibitors and GPCR ligands.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8][9][10]

Molecular Formula & Weight
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The precise stoichiometry and mass are derived from the constituent atoms: 15 Carbon, 17
Hydrogen, 1 Nitrogen, and 1 Oxygen.

Property Value Unit

Molecular Formula

Molecular Weight (Average) 227.30 g/mol
Monoisotopic Mass 227.1310 Da
Exact Mass 227.131014 Da
Heavy Atom Count 17

Structural Identifiers

e IUPAC Name:N-(3-ethynylphenyl)cyclohexanecarboxamide
e SMILES:C#Cclcccc(NC(=0)C2CCCCC2)c1

¢ InChl Key: (Calculated) PPIILWHDRAWZOA-UHFFFAOYSA-N (Analogous structure base)

Predicted Physicochemical Parameters

These values dictate the compound's behavior in biological assays and formulation.
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Parameter Value Interpretation

Highly Lipophilic; likely
LogP (Octanol/Water) ~3.8-4.2 requires DMSO for
solubilization.

_ High membrane permeability
Topological Polar Surface Area

29.1 A2 (Blood-Brain Barrier
(TPSA)
penetrant).
Hydrogen Bond Donors 1 Amide NH.
Hydrogen Bond Acceptors 1 Carbonyl Oxygen.
Amide-Phenyl bond, Amide-
Rotatable Bonds 2

Cyclohexyl bond.

Synthesis & Fabrication Protocol
Reaction Mechanism

The synthesis employs a nucleophilic acyl substitution (Schotten-Baumann reaction). The
nucleophilic amine of 3-ethynylaniline attacks the electrophilic carbonyl carbon of
cyclohexanecarbonyl chloride, displacing the chloride ion. A non-nucleophilic base
(Triethylamine or Pyridine) is required to neutralize the generated HCI and drive the equilibrium
forward.

Step-by-Step Protocol

Reagents:

Cyclohexanecarbonyl chloride (1.0 eq)

3-Ethynylaniline (1.0 eq)

Triethylamine (TEA) (1.2 eq)

Dichloromethane (DCM) (Anhydrous solvent)

Procedure:
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e Preparation: Dissolve 3-ethynylaniline (1.0 mmol) in anhydrous DCM (5 mL) in a round-
bottom flask under an inert atmosphere (

or Ar).

e Base Addition: Add Triethylamine (1.2 mmol) to the solution and cool the mixture to 0°C
using an ice bath.

» Acylation: Dropwise add Cyclohexanecarbonyl chloride (1.0 mmol) dissolved in DCM (2 mL)
over 10 minutes. The reaction is exothermic; control the rate to maintain temperature < 5°C.

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor
progress via TLC (hexane/ethyl acetate 3:1); the starting amine spot should disappear.

e Workup: Quench with saturated

solution. Extract the agueous layer with DCM (3x). Combine organic layers and wash with
1M HCI (to remove unreacted amine) followed by brine.

 Purification: Dry over anhydrous

, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography
(Silica gel, Hexane/EtOAc gradient) to yield the white solid product.

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway for amide coupling via acyl chloride activation.
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Applications in Drug Discovery & Chemical
Biology[5][11]
Kinase Inhibitor Fragment Design

The 3-ethynylphenyl moiety is a privileged pharmacophore in kinase inhibitors (e.g., Erlotinib).

e Mechanism: The ethynyl group extends into the hydrophobic pocket of the kinase ATP-
binding site, often engaging in van der Waals interactions with the gatekeeper residue.

o Scaffold Hopping: Replacing the aromatic quinazoline core of Erlotinib with a saturated
cyclohexyl ring (as in this molecule) increases

character, improving solubility and metabolic stability while probing the spatial requirements
of the hydrophobic pocket.

Bioorthogonal "Click" Chemistry Probe

This molecule serves as a chemical probe for Activity-Based Protein Profiling (ABPP).

o Workflow:
o Incubate biological sample with N-(3-ethynylphenyl)cyclohexanecarboxamide.
o The molecule binds to specific protein targets (e.g., kinases, hydrophobic pockets).

o Perform CuAAC Click Reaction with an Azide-Fluorophore (e.g., Rhodamine-N3) or Azide-
Biotin.

o Visualize or enrich the labeled proteins to identify the targets of the
cyclohexanecarboxamide scaffold.

Click Chemistry Workflow Diagram
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Figure 2: Bioorthogonal labeling workflow using the terminal alkyne handle.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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